Cas no 54378-03-9 (1,6-bis-(3-chloro-propionylamino)-hexane)

• Product Name: 1,6-bis-(3-chloro-propionylamino)-hexane
• CAS No: 54378-03-9
• MF: C₁₂H₂₂Cl₂N₂O₂
• MW: 297.221281528473
• CID: 1588704
• PubChem ID: 246208
• Update Time: 2025-04-21

1,6-bis-(3-chloro-propionylamino)-hexane Chemical and Physical Properties

Names and Identifiers

• 1,6-bis-(3-chloro-propionylamino)-hexane
• 1,6-Bis-(3-chlor-propionylamino)-hexan
• 1,6-Bis-(3-chlor-propionylamino)-hexan;
• DTXSID80969484
• NSC58853
• 54378-03-9
• STK396639
• NSC-58853
• SCHEMBL5522019
• N,N'-(Hexane-1,6-diyl)bis(3-chloropropanimidic acid)
• AKOS003876482
• N,N'-hexane-1,6-diylbis(3-chloropropanamide)

• Inchi： 1S/C12H22Cl2N2O2/c13-7-5-11(17)15-9-3-1-2-4-10-16-12(18)6-8-14/h1-10H2,(H,15,17)(H,16,18)
• InChI Key： KYRIMKLUBAFBLV-UHFFFAOYSA-N
• SMILES： ClCCC(NCCCCCCNC(CCCl)=O)=O

Computed Properties

• Exact Mass: 296.10600
• Monoisotopic Mass: 296.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.137
• Boiling Point: 541.6°C at 760 mmHg
• Flash Point: 281.4°C
• Refractive Index: 1.482
• PSA: 58.20000
• LogP: 2.81880